Cas no 503616-85-1 (1H-Indole-1-carboxylic acid, 5-bromo-, methyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 5-bromo-, methyl ester
• CAS No: 503616-85-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 365063
• PubChem ID: 10890438
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 5-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 5-bromo-, methyl ester
• methyl 5-bromoindole-1-carboxylate
• SCHEMBL6022262
• 503616-85-1
• DTXSID30447348

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)12-5-4-7-6-8(11)2-3-9(7)12/h2-6H,1H3
• InChI Key： PMYKOZMGGWFXCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2C(=O)OC

Computed Properties

• Exact Mass: 252.97384
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23